Cas no 930506-80-2 (1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine)

• Product Name: 1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine
• CAS No: 930506-80-2
• MF: C₁₈H₁₈BrN₃O₃S
• MW: 436.322822093964
• CID: 6411090
• PubChem ID: 17427015
• Update Time: 2025-06-30

1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-26602288
• 930506-80-2
• Z29528669
• 1-(5-bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine
• 1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine

• Inchi： 1S/C18H18BrN3O3S/c19-17-12-16(13-20-14-17)18(23)21-7-9-22(10-8-21)26(24,25)11-6-15-4-2-1-3-5-15/h1-6,11-14H,7-10H2/b11-6+
• InChI Key： HFWXUHPBIYHPMH-IZZDOVSWSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 435.02523g/mol
• Monoisotopic Mass: 435.02523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine

Introduction to 1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 930506-80-2)

The compound 1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine, identified by the CAS number 930506-80-2, represents a significant advancement in the field of medicinal chemistry and pharmacology. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The combination of a bromopyridine core and a piperazine moiety linked via an acyl and sulfonylphenylacetylene bridge presents a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery, with piperazine derivatives emerging as pivotal scaffolds in the design of central nervous system (CNS) therapeutics, particularly in the treatment of neurological disorders such as depression, schizophrenia, and epilepsy. The introduction of substituents like bromine and sulfonyl groups enhances the pharmacological profile by modulating receptor binding affinities and metabolic stability. The specific arrangement of these functional groups in 1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine suggests potential interactions with a range of targets, including serotonin receptors and other neurotransmitter systems.

One of the most compelling aspects of this compound is its structural complexity, which allows for extensive derivatization to optimize pharmacokinetic properties. The presence of a phenylethenesulfonyl group not only contributes to hydrophilicity but also introduces conformational flexibility, which can be exploited to improve blood-brain barrier penetration. This balance between lipophilicity and hydrophilicity is critical for achieving both efficacy and bioavailability in CNS drugs. Furthermore, the bromopyridine moiety is known to enhance binding interactions with certain enzymes and receptors, making it an attractive component for medicinal chemists seeking to design molecules with enhanced therapeutic effects.

Recent studies have highlighted the importance of piperazine derivatives in the treatment of neurological disorders by modulating neurotransmitter release and receptor activity. For instance, modifications to the piperazine ring have been shown to influence GABAergic and dopaminergic systems, which are implicated in conditions such as anxiety, depression, and movement disorders. The compound 1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine may serve as a lead structure for further development based on these findings. Its unique structural features could be leveraged to design analogs with improved selectivity and reduced side effects compared to existing therapies.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key synthetic steps include the formation of the acyl-piperazine bond followed by sulfonylation at the phenylacetylene position. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing both cost and environmental impact. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate carbon framework found in 1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding mode of this compound with biological targets. Predictive models can help identify key interactions between the molecule and proteins such as serotonin transporters or GABA receptors. These simulations are essential for guiding medicinal chemistry efforts by highlighting regions for structural optimization. Additionally, virtual screening techniques can be employed to identify potential lead compounds based on similarity scores with known active molecules.

The pharmacological evaluation of 1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine is currently underway in several research laboratories worldwide. Initial in vitro assays have shown promising results regarding its ability to modulate neurotransmitter systems relevant to CNS disorders. Preclinical studies are being designed to assess its efficacy and safety profiles in animal models before moving into human trials. The compound’s unique structural features make it an attractive candidate for further investigation into its potential as a therapeutic agent.

The development of new drugs is often hampered by challenges such as poor solubility, rapid metabolism, or lack of selectivity. However, the structural features of 1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine may offer solutions to some of these issues through careful derivatization strategies. For example, replacing hydrogen atoms on the piperazine ring with fluorine or chlorine atoms can enhance metabolic stability while maintaining biological activity. Similarly, modifications to the phenylethenesulfonyl group could improve solubility without sacrificing efficacy.

The broader significance of this compound lies in its contribution to our understanding of how structural features influence biological activity at a molecular level. By studying analogs derived from 1-(5-Bromopyridine-3-carbonyl)-4-(2-phenylethenesulfonyl)piperazine, researchers can gain insights into key pharmacophores that are critical for drug design. These insights are invaluable for developing new therapeutic strategies that address unmet medical needs across various disease areas.